Cas no 1196145-84-2 ((5-chloropyrazin-2-yl)methanesulfonyl chloride)

• Product Name: (5-chloropyrazin-2-yl)methanesulfonyl chloride
• CAS No: 1196145-84-2
• MF: C₅H₄Cl₂N₂O₂S
• MW: 227.068457603455
• MDL: MFCD13190181
• CID: 2118769
• PubChem ID: 55279946
• Update Time: 2025-04-21

(5-chloropyrazin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-Pyrazinemethanesulfonyl chloride
• (5-chloropyrazin-2-yl)methanesulfonyl chloride
• (5-CHLOROPYRAZIN-2-YL)METHANESULFONYLCHLORIDE
• EN300-276214
• DB-061587
• AT34265
• AB69921
• AKOS006334931
• 1196145-84-2

• MDL： MFCD13190181
• Inchi： 1S/C5H4Cl2N2O2S/c6-5-2-8-4(1-9-5)3-12(7,10)11/h1-2H,3H2
• InChI Key： SWDRVAPMTGDHDH-UHFFFAOYSA-N
• SMILES： ClS(CC1C=NC(=CN=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 225.9370539Da
• Monoisotopic Mass: 225.9370539Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.3Ų